Cas no 1805430-54-9 (2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1805430-54-9
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4880604
• Update Time: 2025-05-20

2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C10H7ClF2N2O2/c11-3-7-9(10(12)13)5(4-14)1-6(15-7)2-8(16)17/h1,10H,2-3H2,(H,16,17)
• InChI Key： DYCYPUNPZNIICQ-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C#N)C=C(CC(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetic acid

Comprehensive Guide to 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805430-54-9)

2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805430-54-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, cyano, and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Researchers and industry professionals frequently search for 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetic acid synthesis, CAS 1805430-54-9 properties, and pyridine-based intermediates, reflecting its growing relevance in modern chemistry.

The molecular structure of 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetic acid features a pyridine core substituted with a chloromethyl group at the 2-position, a cyano group at the 4-position, and a difluoromethyl group at the 3-position. The acetic acid moiety at the 6-position enhances its solubility and reactivity, making it a versatile building block for further chemical modifications. This structural complexity aligns with current trends in heterocyclic chemistry and fluorinated compounds, which are highly sought after in medicinal chemistry due to their improved metabolic stability and bioavailability.

One of the key applications of CAS 1805430-54-9 is in the development of small-molecule inhibitors and agrochemical intermediates. Its pyridine-acetic acid backbone serves as a critical scaffold for designing compounds with targeted biological activity. Recent studies highlight its potential in addressing global challenges such as antimicrobial resistance and sustainable agriculture, topics that dominate scientific and public discourse. For instance, researchers exploring novel fungicides or herbicide adjuvants often investigate derivatives of this compound.

The synthesis of 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetic acid typically involves multi-step reactions, including halogenation, cyanation, and fluorination processes. Optimizing these synthetic routes is a common focus for chemists, as evidenced by searches for 1805430-54-9 synthesis protocol and pyridine derivative scale-up. The compound’s high purity and stability under standard conditions make it a reliable candidate for industrial-scale production, catering to the demand for custom synthesis and contract research services.

From a commercial perspective, CAS 1805430-54-9 is part of a broader market for fine chemicals and pharmaceutical intermediates. Suppliers and distributors often highlight its availability as a research-grade chemical, meeting the needs of academic labs and R&D departments. The compound’s relevance to crop science and drug development ensures steady demand, particularly in regions with robust agrochemical and pharmaceutical sectors. Keywords like buy 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetic acid and 1805430-54-9 supplier reflect this commercial interest.

In summary, 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805430-54-9) exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its applications span critical areas like healthcare and agriculture, addressing pressing global needs. As research into fluorinated pyridines and multifunctional intermediates advances, this compound is poised to remain a focal point for scientists and industry stakeholders alike.